Cas no 1196156-18-9 (ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate)

Ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. The ester functionality provides a versatile handle for further derivatization, such as hydrolysis or amidation. Its pyridine core contributes to electron-withdrawing properties, facilitating reactions like nucleophilic substitution or metal-catalyzed cross-coupling. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its balanced steric and electronic effects. High purity grades are available to ensure reproducibility in research and industrial applications.

ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate structure

1196156-18-9 structure

Product Name:ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate

CAS No:1196156-18-9

MF:C₁₀H₁₀F₃NO₂

MW:233.187113285065

MDL:MFCD13189605

CID:2616730

PubChem ID:72212393

Update Time:2025-05-28

ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate
- 1196156-18-9
- AB68748
- starbld0049328
- ETHYL 2-METHYL-5-(TRIFLUOROMETHYL)NICOTINATE
- SCHEMBL25294081
- MDL： MFCD13189605
- Inchi： 1S/C10H10F3NO2/c1-3-16-9(15)8-4-7(10(11,12)13)5-14-6(8)2/h4-5H,3H2,1-2H3
- InChI Key： QFTXMMGZBOPVNF-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C)C(C(=O)OCC)=C1)(F)F

Computed Properties

Exact Mass: 233.06636305Da
Monoisotopic Mass: 233.06636305Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 39.2Å²

ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1050836-10g	ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate	1196156-18-9	95%	10g	$6585	2024-07-28
eNovation Chemicals LLC	Y1050836-10g	ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate	1196156-18-9	95%	10g	$6585	2025-02-19
eNovation Chemicals LLC	Y1050836-10g	ethyl 2-methyl-5-(trifluoromethyl)pyridine-3-carboxylate	1196156-18-9	95%	10g	$6585	2025-02-24